1-[2-(1H-pyrazol-1-ylmethyl)phenyl]methanamine

• IUPAC Name: [2-(pyrazol-1-ylmethyl)phenyl]methanamine
• InChI: InChI=1S/C11H13N3/c12-8-10-4-1-2-5-11(10)9-14-7-3-6-13-14/h1-7H,8-9,12H2
• InChI Key: QFYIZKYKKIPFMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN)CN2C=CC=N2
• Molecular Formula: C11H13N3
• DSSTOX Substance ID: DTXSID80429432
• Molecular Weight: 187.24 g/mol
• CAS No.: 878466-22-9

Description

1-[2-(1H-pyrazol-1-ylmethyl)phenyl]methanamine is a useful research compound. Its molecular formula is C11H13N3 and its molecular weight is 187.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

1-[2-(1H-pyrazol-1-ylmethyl)phenyl]methanamine and its derivatives have been synthesized and evaluated for their antimicrobial properties. Studies have found these compounds to exhibit variable degrees of antibacterial and antifungal activities, indicating their potential use in combating microbial infections (Visagaperumal et al., 2010).

Alzheimer's Disease Treatment

Research into the treatment of Alzheimer's disease has explored the use of this compound derivatives. These compounds have shown promising results as inhibitors of acetylcholinesterase and monoamine oxidase, enzymes relevant to Alzheimer's disease. Some derivatives demonstrate selective inhibitory activities, suggesting their potential as therapeutic agents for this neurodegenerative condition (Kumar et al., 2013).

Hydrogen Bonding Studies

Studies on the hydrogen bonding properties of related Schiff base compounds, such as 1-phenyl-N-[(E)-1H-pyrrol-2-ylmethylidene]methanamine, have provided insights into their molecular structures and interactions. This research is significant in understanding the chemical behavior of these compounds, which can be applied in various scientific fields, including materials science and drug design (Akerman & Chiazzari, 2014).

Catalytic Applications

In the realm of catalysis, this compound derivatives have been used to create palladacycles with significant catalytic activity. These studies focus on the synthesis of unsymmetrical NCN′ and PCN pincer palladacycles, showcasing the compound's potential in facilitating chemical reactions in various industrial and laboratory settings (Roffe et al., 2016).

Pharmaceutical Synthesis

The compound has been used in synthesizing pharmaceutical intermediates. For example, 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine was synthesized and characterized as a precursor for various pharmaceutical compounds, indicating its utility in drug development (Shimoga et al., 2018).

Potential Antipsychotic Agents

Compounds related to this compound have been synthesized and evaluated for their antipsychotic properties. These compounds have shown promising results in behavioral animal tests, indicating their potential application in the treatment of psychiatric disorders (Wise et al., 1987).

Mechanism of Action

Mode of Action

, which could potentially disrupt microtubule dynamics and inhibit cell division.

Biochemical Pathways

, it’s plausible that multiple pathways could be impacted, potentially including those related to inflammation, pain perception, and cell division.

Pharmacokinetics

. These properties would be crucial in determining the compound’s bioavailability and overall pharmacokinetic profile.

Result of Action

, it’s likely that the compound could have diverse effects at the molecular and cellular levels.

Action Environment

. Such factors could include pH, temperature, and the presence of other molecules or ions in the environment.

Safety and Hazards

The safety and hazards associated with “1-[2-(1H-pyrazol-1-ylmethyl)phenyl]methanamine” are not well-documented in the literature. As with any chemical compound, appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

The future directions for research involving “1-[2-(1H-pyrazol-1-ylmethyl)phenyl]methanamine” are not well-documented in the literature. Given the compound’s unique structure, it could potentially be of interest in various areas of chemical research.

Biochemical Analysis

Biochemical Properties

1-[2-(1H-pyrazol-1-ylmethyl)phenyl]methanamine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with enzymes involved in metabolic pathways, potentially influencing their activity and function . The nature of these interactions can vary, including enzyme inhibition or activation, which can have downstream effects on metabolic processes.

Cellular Effects

The effects of this compound on cellular processes are diverse. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism . For example, it may modulate signaling pathways that are crucial for cell growth and differentiation, thereby impacting cellular behavior and function. Additionally, changes in gene expression induced by this compound can lead to alterations in cellular metabolism, affecting the overall metabolic state of the cell.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules . These interactions can result in enzyme inhibition or activation, leading to changes in metabolic pathways and gene expression. The compound’s ability to bind to specific targets within the cell is crucial for its biochemical activity and overall impact on cellular function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Studies have shown that the compound’s stability and degradation can influence its long-term effects on cellular function . For instance, prolonged exposure to the compound may lead to cumulative changes in cellular behavior, which can be observed in both in vitro and in vivo studies.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulating specific biochemical pathways . At higher doses, it may cause toxic or adverse effects, highlighting the importance of dosage optimization in experimental settings.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that are essential for metabolic processes . These interactions can influence metabolic flux and alter metabolite levels, thereby affecting the overall metabolic state of the cell.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biochemical activity . The compound may interact with specific transporters or binding proteins that facilitate its movement across cellular compartments. Additionally, its localization and accumulation within certain tissues can influence its overall efficacy and impact.

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function . The compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. This localization can affect its interactions with biomolecules and its overall biochemical activity.